Cas no 31872-98-7 (5-Methyl-L-norleucine)

• Product Name: 5-Methyl-L-norleucine
• CAS No: 31872-98-7
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• MDL: MFCD03788077
• CID: 53812
• PubChem ID: 94817
• Update Time: 2025-05-20

5-Methyl-L-norleucine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-5-methylhexanoic acid
• 5-Methyl-L-norleucine
• H-HoLeu-OH
• 5-Methyl-L-norleucin
• (S)-2-amino-5-methyl-hexanoic acid
• (S)-2-Amino-5-methyl-hexansaeure
• H-HoLeu-OH·HCl
• L-2-Amino-5-methyl-hexancarbonsaeure
• L-2-amino-5-methylhexanoic acid
• L-2-Amino-5-methyl-hexansaeure
• L-homoleucine
• DTXSID40185729
• AKOS016843272
• Norleucine, 5-methyl-
• UNII-EVI289Z0PY
• NSC-4073
• MFCD03788077
• NS00029187
• Q27461130
• EINECS 250-848-2
• AC-4454
• AS-15709
• homoleucine
• 31872-98-7
• NSC 4073
• EN300-73909
• BCP24234
• (2S)-2-amino-5-methylhexanoic acid
• CS-0154246
• L-2-Amino-5-methyl hexanoic acid
• SCHEMBL255211
• LEUCINE IMPURITY D [EP IMPURITY]
• 5-METHYL-NORLEUCINE [EP IMPURITY]
• EVI289Z0PY
• BDBM18143
• FMUMEWVNYMUECA-LURJTMIESA-N

• MDL： MFCD03788077
• Inchi： 1S/C7H15NO2/c1-5(2)3-4-6(8)7(9)10/h5-6H,3-4,8H2,1-2H3,(H,9,10)/t6-/m0/s1
• InChI Key： FMUMEWVNYMUECA-LURJTMIESA-N
• SMILES： OC([C@H](CCC(C)C)N)=O

Computed Properties

• Exact Mass: 145.11000
• Monoisotopic Mass: 145.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: White solid
• Density: 1.014
• Melting Point: 254-256°C
• Boiling Point: 243.4 °C at 760 mmHg
• Flash Point: 101 °C
• Refractive Index: 1.463
• PSA: 63.32000
• LogP: 1.53480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 5-Methyl-L-norleucine

Introduction to 5-Methyl-L-norleucine (CAS No. 31872-98-7)

5-Methyl-L-norleucine, identified by the chemical compound code CAS No. 31872-98-7, is a significant amino acid derivative that has garnered considerable attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique structural and functional properties, plays a pivotal role in various biological pathways and has potential applications in therapeutic interventions. The exploration of 5-Methyl-L-norleucine not only sheds light on its intrinsic biochemical significance but also opens up avenues for novel drug formulations and nutraceutical applications.

The molecular structure of 5-Methyl-L-norleucine distinguishes it from other amino acids through the presence of a methyl group on the norleucine backbone. This structural modification imparts distinct physicochemical properties, influencing its solubility, stability, and interaction with biological targets. The compound’s stereochemistry, specifically the L-form, is crucial for its biological activity, ensuring proper recognition by enzymes and receptors involved in metabolic processes.

Recent advancements in biochemical research have highlighted the multifaceted roles of 5-Methyl-L-norleucine in cellular metabolism and signaling pathways. Studies indicate that this amino acid derivative participates in the synthesis of proteins and enzymes essential for maintaining cellular homeostasis. Furthermore, its involvement in energy metabolism suggests potential benefits in managing metabolic disorders such as obesity and diabetes.

One of the most compelling areas of research involving 5-Methyl-L-norleucine is its potential as a precursor for bioactive peptides and proteins. Researchers have observed that this compound can be incorporated into peptide chains, influencing the folding and functionality of these biomolecules. This capability opens up possibilities for designing novel therapeutic agents targeting specific diseases, including neurodegenerative disorders and inflammatory conditions.

The pharmacological profile of 5-Methyl-L-norleucine has been extensively studied in preclinical models, revealing promising results in modulating immune responses and reducing inflammation. Its interaction with immune cells suggests that it may serve as a valuable adjunct in immunomodulatory therapies. Additionally, preliminary data indicate that 5-Methyl-L-norleucine could enhance muscle protein synthesis, making it a candidate for sports nutrition supplements aimed at improving athletic performance.

In the realm of nutraceuticals, 5-Methyl-L-norleucine has been explored for its potential health benefits. Its role as an essential amino acid derivative underscores its importance in dietary supplementation, particularly for individuals with limited protein intake or specific metabolic needs. The compound’s ability to support muscle repair and growth makes it an attractive component in formulations designed for post-exercise recovery and overall well-being.

The synthesis and production of 5-Methyl-L-norleucine have also seen significant advancements, with researchers developing more efficient and sustainable methods for its industrial-scale manufacture. These innovations are crucial for ensuring an adequate supply of the compound for both research purposes and commercial applications. The optimization of synthetic pathways not only enhances cost-effectiveness but also minimizes environmental impact, aligning with global sustainability goals.

Future research directions for 5-Methyl-L-norleucine are likely to focus on elucidating its mechanisms of action across different biological systems. Investigating its interactions with target proteins and enzymes will provide deeper insights into its therapeutic potential. Additionally, exploring its role in disease models will help validate its efficacy in clinical settings.

The integration of computational modeling and high-throughput screening techniques is expected to accelerate the discovery of novel derivatives of 5-Methyl-L-norleucine with enhanced pharmacological properties. These approaches will enable researchers to design molecules with tailored functionalities, expanding the therapeutic applications of this amino acid derivative.

In conclusion, 5-Methyl-L-norleucine (CAS No. 31872-98-7) represents a fascinating compound with diverse biological activities and therapeutic implications. Its unique structural features, coupled with emerging research findings, position it as a promising candidate for future medical interventions. As scientific understanding continues to evolve, the full potential of this compound is likely to be unlocked, contributing significantly to advancements in medicine and biotechnology.